Cas no 21807-44-3 (Carbonodithioic acid,O-(1,1-dimethylethyl) ester)

• Product Name: Carbonodithioic acid,O-(1,1-dimethylethyl) ester
• CAS No: 21807-44-3
• MF: C₅H₁₀OS₂
• MW: 150.262299060822
• CID: 286114
• PubChem ID: 177167
• Update Time: 2025-04-19

Carbonodithioic acid,O-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-(1,1-dimethylethyl) ester
• 21807-44-3
• DTXSID60944416
• SCHEMBL4742273
• O-tert-butyl hydrogen carbonodithioate
• Carbonodithioic acid, O-(1,1-dimethylethyl) ester

• Inchi： 1S/C5H10OS2/c1-5(2,3)6-4(7)8/h1-3H3,(H,7,8)
• InChI Key： CZEUIGJHCVIWLE-UHFFFAOYSA-N
• SMILES： SC(OC(C)(C)C)=S

Computed Properties

• Exact Mass: 188.981
• Monoisotopic Mass: 188.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.1
• Boiling Point: 155.2°C at 760 mmHg
• Flash Point: 47.7°C
• Refractive Index: 1.529
• PSA: 80.12000
• LogP: 2.01620